Cas no 2757894-55-4 (Ethyl 2-amino-3-(2-oxopiperidin-3-yl)propanoate)

• Product Name: Ethyl 2-amino-3-(2-oxopiperidin-3-yl)propanoate
• CAS No: 2757894-55-4
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 6434371
• PubChem ID: 165765049
• Update Time: 2025-05-22

Ethyl 2-amino-3-(2-oxopiperidin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-37101554
• 2757894-55-4
• ethyl 2-amino-3-(2-oxopiperidin-3-yl)propanoate
• Ethyl 2-amino-3-(2-oxopiperidin-3-yl)propanoate

• Inchi： 1S/C10H18N2O3/c1-2-15-10(14)8(11)6-7-4-3-5-12-9(7)13/h7-8H,2-6,11H2,1H3,(H,12,13)
• InChI Key： SPWZGXIJCLTGHA-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C(=O)OCC)N)CCCN1

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4Ų

Additional information on Ethyl 2-amino-3-(2-oxopiperidin-3-yl)propanoate

Research Brief on Ethyl 2-amino-3-(2-oxopiperidin-3-yl)propanoate (CAS: 2757894-55-4)

Ethyl 2-amino-3-(2-oxopiperidin-3-yl)propanoate (CAS: 2757894-55-4) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and modulators of neurological targets. This research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring both an amino acid ester and a 2-oxopiperidine moiety, has attracted attention for its ability to mimic natural peptide substrates while offering enhanced metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of selective cathepsin K inhibitors, with potential applications in osteoporosis treatment. The researchers employed a novel asymmetric synthesis route starting from L-aspartic acid, achieving high enantiomeric purity of the target compound (ee > 99%).

In neuropharmacology, Ethyl 2-amino-3-(2-oxopiperidin-3-yl)propanoate has shown promise as a scaffold for developing σ receptor ligands. A recent patent application (WO2023056421) describes derivatives of this compound exhibiting high affinity for σ-1 receptors, with potential applications in treating neuropathic pain and neurodegenerative disorders. Molecular docking studies suggest that the 2-oxopiperidine ring system facilitates favorable interactions with the receptor's binding pocket.

From a synthetic chemistry perspective, several improvements have been reported in the preparation of this compound. A 2024 publication in Organic Process Research & Development details a scalable, continuous-flow synthesis method that reduces reaction times from 48 hours to under 4 hours while maintaining excellent yield (82%) and purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs.

The compound's metabolic fate has been investigated in recent pharmacokinetic studies. Research published in Xenobiotica (2023) revealed that Ethyl 2-amino-3-(2-oxopiperidin-3-yl)propanoate undergoes rapid ester hydrolysis in plasma, followed by slower oxidation of the piperidone ring. These findings have important implications for prodrug design, suggesting that ester derivatives may serve as effective delivery systems for the active amino acid metabolite.

Emerging applications in radiopharmaceutical development have also been reported. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals describes the successful incorporation of this compound into PET tracer candidates targeting amino acid transporters in tumors. The [18F]-labeled analogue demonstrated favorable tumor uptake and retention in preclinical models, highlighting its potential in cancer imaging.

In conclusion, Ethyl 2-amino-3-(2-oxopiperidin-3-yl)propanoate (2757894-55-4) represents a promising multifunctional scaffold in medicinal chemistry, with applications spanning from protease inhibition to neurological targeting and diagnostic imaging. Recent advances in synthetic methodology and biological evaluation have significantly expanded its potential utility, warranting further investigation into its therapeutic applications. Future research directions may include exploration of its use in targeted drug delivery systems and as a template for developing new classes of enzyme inhibitors.